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Compound of Interest

Compound Name: Nekal

Cat. No.: B083116

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Nekal, an anionic
surfactant, in the formulation of industrial cleaning agents. This document details its chemical
properties, role in cleaning formulations, and protocols for evaluating its performance.

Introduction to Nekal

Nekal is a brand name for a series of anionic surfactants based on alkyl naphthalene
sulfonates. A common variant is sodium dibutyl naphthalene sulfonate.[1][2][3][4] These
surfactants are highly effective wetting and dispersing agents, making them valuable
components in a wide range of industrial cleaning applications, from heavy-duty degreasers to
textile scouring agents.[3][4][5][6]

Key Properties of Nekal (Sodium Dibutyl Naphthalene Sulfonate):
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Property Value Reference
CAS Number 25638-17-9 [1]
Molecular Formula Ci1sH23NaOsS [1]

Light brown to off-white

Appearance powder/flakes or a dark brown [2]
agueous solution.
Solubility Highly soluble in water. [2]

Critical Micelle Concentration
(CMC)

0.1-1 g/L

[2]

Stability

Stable in acidic (pH > 2) and
alkaline conditions, and

resistant to hard water.

[2]

Role of Nekal in Industrial Cleaning Formulations

Nekal's primary function in industrial cleaning agents is to reduce the surface tension of water,

allowing the cleaning solution to penetrate and wet surfaces more effectively.[3] This wetting

action is crucial for lifting and removing soils, particularly oily and greasy contaminants.

Mechanism of Action:

o Wetting: The amphiphilic nature of Nekal, with its hydrophobic naphthalene and butyl groups

and hydrophilic sulfonate group, allows it to orient itself at the interface between the cleaning

solution and the soiled surface. This reduces the surface tension, enabling the solution to

spread and penetrate the soil.

o Emulsification: Nekal molecules surround oil and grease droplets, forming micelles that

disperse the soil into the cleaning solution and prevent it from redepositing on the surface.[3]

[5]

» Dispersion: It aids in breaking down and suspending particulate matter within the cleaning

solution.
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The following diagram illustrates the role of Nekal and other components in a typical industrial
cleaning formulation.

Logical Relationship of Components in an Industrial Cleaning Agent

Cleaning Formulation Function

LISV |, veding Agen) & Builder (e.g, Sodium Metasilcate) | —C1lances action of _ | SENRP IR p o bitor 1 Protects Metal Surfaces

Softens Water & Sequesters lons

Click to download full resolution via product page
Caption: Role of Nekal in a Cleaning Formulation.

Example Formulations

Below are example formulations for a heavy-duty alkaline degreaser and a neutral metal
cleaner incorporating Nekal.

Table 1: Example Heavy-Duty Alkaline Degreaser
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Component Function Concentration (w/w %)
Deionized Water Solvent 80-90

Sodium Hydroxide (50%) Alkalinity Source 5-10

Sodium Metasilicate Builder, Corrosion Inhibitor 2-5

Nekal (Sodium Dibutyl )

Naphthalene Suffonate) Wetting Agent, Detergent 1-3

Glycol Ether DB Solvent 1-3

Tetrasodium EDTA Chelating Agent 05-1

Table 2: Example Neutral Metal Cleaner

Component Function Concentration (w/w %)
Deionized Water Solvent 85-95
Nekal (Sodium Dibutyl )

Wetting Agent, Detergent 2-5
Naphthalene Sulfonate)
Non-ionic Surfactant (e.g.,

Co-surfactant, Degreaser 1-3
Alcohol Ethoxylate)
Sodium Citrate Builder, pH Buffer 1-2
Corrosion Inhibitor (e.qg., ]

) Metal Protection 0.1-05

Tolyltriazole)
Biocide Preservative 0.1-0.2

Experimental Protocols

The following protocols are designed to evaluate the performance of industrial cleaning agents

containing Nekal.

Protocol for Evaluating Wetting Efficiency (Draves Test

Adaptation)
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This protocol determines the time it takes for a weighted cotton skein to sink in a solution of the
cleaning agent, providing a measure of its wetting efficiency.

Materials:

1 L graduated cylinder

5 g cotton skein

3 g hook and 40 g weight

Stopwatch

Cleaning solution containing Nekal at various concentrations

Procedure:

o Prepare 1 L of the cleaning solution at the desired concentration.

e Pour 800 mL of the solution into the 1 L graduated cylinder.

o Attach the 3 g hook to the cotton skein and the 40 g weight to the hook.

o Holding the free end of the skein, gently lower it into the graduated cylinder.

o Simultaneously start the stopwatch and release the skein.

o Stop the stopwatch when the skein completely sinks below the surface of the solution.
e Record the wetting time in seconds.

» Repeat the measurement three times and calculate the average wetting time.

Table 3: Hypothetical Wetting Efficiency Data
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Nekal Concentration (g/L) Average Wetting Time (seconds)
0.1 120

0.5 45

1.0 20

2.0 15

Protocol for Determining Cleaning Efficiency
(Gravimetric Method)

This protocol, adapted from ASTM G122, quantifies the cleaning performance by measuring
the weight of soil removed from a standardized coupon.

Materials:

¢ Stainless steel coupons (e.g., 5cm x5 cm)

« Industrial grease or oil (e.g., SAE 30 motor oil)
e Analytical balance (readable to 0.1 mg)

» Beakers

» Ultrasonic bath or mechanical shaker

e Oven

e Cleaning solution containing Nekal
Procedure:

¢ Clean the stainless steel coupons thoroughly with a suitable solvent (e.g., acetone) and dry
them in an oven.

e Weigh each clean, dry coupon and record the weight (W1).
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e Apply a consistent amount of the industrial soil (e.g., 0.1 g) to each coupon.

e Weigh the soiled coupon and record the weight (W2). The weight of the soil is Ws = W2 -
W1.

e Prepare the cleaning solution in beakers.

o Immerse the soiled coupons in the cleaning solution and agitate for a set time (e.g., 10
minutes) at a controlled temperature (e.g., 50°C) using an ultrasonic bath or shaker.

e Remove the coupons, rinse with deionized water, and dry them in an oven.

e Weigh the cleaned, dry coupons and record the final weight (W3).

» Calculate the cleaning efficiency as a percentage: Cleaning Efficiency (%) = [(W2 - W3) / Ws]
x 100

Table 4: Hypothetical Cleaning Efficiency on Stainless Steel

Cleaning Efficiency

Formulation Nekal Conc. (%) Soil Type (%)
0
Alkaline Degreaser 1 Motor Oil 85
Alkaline Degreaser 2 Motor Oil 95
Neutral Cleaner 3 Cutting Fluid 20
Neutral Cleaner 5 Cutting Fluid 98

The following diagram illustrates the experimental workflow for evaluating the cleaning
efficiency.
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Experimental Workflow for Cleaning Efficiency Evaluation

1. Prepare & Weigh Clean Coupon (W1)

2. Apply Soil & Weigh Soiled Coupon (W2)

3. Immerse in Cleaning Solution & Agitate

4. Rinse & Dry Coupon

5. Weigh Cleaned Coupon (W3)

6. Calculate Cleaning Efficiency

Click to download full resolution via product page

Caption: Workflow for Gravimetric Cleaning Evaluation.

Conclusion

Nekal and its chemical equivalents are versatile and effective anionic surfactants for use in a
variety of industrial cleaning formulations. Their excellent wetting and dispersing properties
contribute significantly to the removal of tough industrial soils. The protocols outlined in these
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notes provide a framework for the systematic evaluation of Nekal-containing formulations,
enabling researchers and formulators to optimize their cleaning products for specific
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

